Cas no 421576-91-2 (4-(2-chlorophenyl)-N-(2,5-dimethoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide)

• Product Name: 4-(2-chlorophenyl)-N-(2,5-dimethoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide
• CAS No: 421576-91-2
• MF: C₂₀H₂₀ClN₃O₄
• MW: 401.843503952026
• CID: 6558758
• Update Time: 2025-07-01

4-(2-chlorophenyl)-N-(2,5-dimethoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4-(2-chlorophenyl)-N-(2,5-dimethoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide
• 5-Pyrimidinecarboxamide, 4-(2-chlorophenyl)-N-(2,5-dimethoxyphenyl)-1,2,3,4-tetrahydro-6-methyl-2-oxo-

• Inchi： 1S/C20H20ClN3O4/c1-11-17(18(24-20(26)22-11)13-6-4-5-7-14(13)21)19(25)23-15-10-12(27-2)8-9-16(15)28-3/h4-10,18H,1-3H3,(H,23,25)(H2,22,24,26)
• InChI Key： PIONEMPAISDVGO-UHFFFAOYSA-N
• SMILES： C1(=O)NC(C)=C(C(NC2=CC(OC)=CC=C2OC)=O)C(C2=CC=CC=C2Cl)N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 4-(2-chlorophenyl)-N-(2,5-dimethoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide

Introduction to 4-(2-chlorophenyl)-N-(2,5-dimethoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide (CAS No. 421576-91-2) and Its Emerging Applications in Chemical Biology

The compound 4-(2-chlorophenyl)-N-(2,5-dimethoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide (CAS No. 421576-91-2) represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. This tetrahydropyrimidine derivative exhibits a unique structural framework that has garnered attention for its pharmacological properties and synthetic versatility. The presence of multiple functional groups, including a chlorophenyl moiety and dimethoxyphenyl substituents, contributes to its diverse reactivity and biological activity.

Recent advancements in medicinal chemistry have highlighted the importance of heterocyclic compounds in drug discovery. The tetrahydropyrimidine core of this molecule is particularly noteworthy, as it is a common scaffold in numerous bioactive agents. Studies have demonstrated that modifications within this core can significantly influence the compound's interactions with biological targets. The 6-methyl-2-oxo group further enhances the structural complexity, enabling tailored interactions with enzymes and receptors.

One of the most compelling aspects of 4-(2-chlorophenyl)-N-(2,5-dimethoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide is its potential as a lead compound for developing novel therapeutic agents. Research has indicated that this molecule may exhibit inhibitory activity against various enzymes implicated in diseases such as cancer and inflammation. The chlorophenyl substituent, in particular, has been shown to modulate binding affinity and selectivity, making it a valuable feature for structure-based drug design.

The dimethoxyphenyl group adds another layer of functionality, contributing to the compound's solubility and metabolic stability. This balance between hydrophobicity and hydrophilicity is crucial for optimizing pharmacokinetic profiles. In vitro studies have begun to unravel the mechanistic basis of its biological effects, revealing interactions with targets such as kinases and transcription factors. These findings align with the growing interest in multitargeted approaches for therapeutic intervention.

From a synthetic perspective, 4-(2-chlorophenyl)-N-(2,5-dimethoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide serves as an excellent platform for exploring new synthetic methodologies. The availability of multiple reactive sites allows chemists to introduce diverse substituents while maintaining the integrity of the core scaffold. This flexibility has enabled the generation of libraries of derivatives with tailored properties for high-throughput screening.

The integration of computational chemistry has further accelerated the development of this compound. Molecular modeling techniques have been employed to predict binding modes and optimize lead structures. These virtual approaches complement traditional experimental methods by providing rapid insights into molecular interactions. As computational power continues to advance, the design and optimization of such complex molecules will become increasingly efficient.

Current research efforts are focused on expanding the chemical space explored by this scaffold. By leveraging biocatalysis and flow chemistry techniques, scientists are able to generate novel analogs with enhanced potency and reduced toxicity. Such innovations underscore the importance of interdisciplinary collaboration between chemists and biologists in translating basic discoveries into clinical applications.

The future prospects for 4-(2-chlorophenyl)-N-(2,5-dimethoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide are promising. Ongoing clinical trials are evaluating its efficacy in treating conditions characterized by abnormal cell proliferation and inflammation. Preliminary results suggest that this compound may offer a safe and effective alternative to existing therapies. As regulatory pathways continue to evolve for novel drug candidates, compounds like this one are poised to play a pivotal role in addressing unmet medical needs.

In conclusion,4-(2-chlorophenyl)-N-(2,5-dimethoxyphenyl)-6-methyl-2-oxo-1,2,3,4-tetrahydropyrimidine-5-carboxamide (CAS No. 421576-91-2) exemplifies how structural innovation can drive therapeutic progress. Its unique combination of functional groups makes it a versatile tool for drug discovery, with applications spanning multiple disease areas, including oncology and immunology. As research advances, this molecule will undoubtedly continue to inspire new scientific breakthroughs, reinforcing its significance in modern chemical biology.